(3-benzylmorpholin-3-yl)methanol
Description
“(3-benzylmorpholin-3-yl)methanol” is a chemical compound with the molecular formula C12H17NO2 and a molecular weight of 207.27 . It is also known by its IUPAC name [(3R)-4-benzyl-3-morpholinyl]methanol . The physical form of this compound can be either solid or liquid .
Molecular Structure Analysis
The InChI code for “(3-benzylmorpholin-3-yl)methanol” is 1S/C12H17NO2/c14-9-12-10-15-7-6-13(12)8-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2/t12-/m1/s1 . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and the connectivity between them.Physical And Chemical Properties Analysis
“(3-benzylmorpholin-3-yl)methanol” has a molecular weight of 207.27 . The physical form of this compound can be either solid or liquid .Safety and Hazards
The safety information available indicates that “(3-benzylmorpholin-3-yl)methanol” should be handled with care. It is associated with several hazard statements, including H302, H315, H319, and H335 . Precautionary measures include avoiding breathing its mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Future Directions
“(3-benzylmorpholin-3-yl)methanol” is a high-quality reference standard used for pharmaceutical testing . Its unique structure enables it to be employed in synthesis and catalysis studies, drug development, and material science investigations. This compound exhibits promising potential for advancing multiple areas of scientific exploration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-benzylmorpholin-3-yl)methanol involves the reaction of benzylamine with morpholine followed by reduction of the resulting imine with sodium borohydride.", "Starting Materials": [ "Benzylamine", "Morpholine", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve benzylamine and morpholine in methanol.", "Step 2: Add hydrochloric acid to the solution to protonate the amine and imine groups.", "Step 3: Heat the solution to reflux for several hours to allow the imine to form.", "Step 4: Cool the solution and add sodium borohydride to reduce the imine to the amine.", "Step 5: Neutralize the solution with sodium hydroxide.", "Step 6: Isolate the product by filtration or extraction." ] } | |
CAS RN |
1784534-74-2 |
Product Name |
(3-benzylmorpholin-3-yl)methanol |
Molecular Formula |
C12H17NO2 |
Molecular Weight |
207.3 |
Purity |
95 |
Origin of Product |
United States |
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